1-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)pyrazole-4-sulfonamide
• InChI: InChI=1S/C13H14F3N3O3S/c1-19-8-11(7-17-19)23(21,22)18-9-12(20,13(14,15)16)10-5-3-2-4-6-10/h2-8,18,20H,9H2,1H3
• InChI Key: OWUCEVOKPVZDFV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NCC(C2=CC=CC=C2)(C(F)(F)F)O
• Molecular Formula: C13H14F3N3O3S
• Molecular Weight: 349.33 g/mol
• CAS No.: 1798523-18-8

Description

1-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C13H14F3N3O3S and its molecular weight is 349.33. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

Research into the synthesis and chemical characterization of sulfonamide-containing 1,5-diarylpyrazole derivatives, including compounds structurally related to "1-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1H-pyrazole-4-sulfonamide", has led to the identification of potent and selective inhibitors of cyclooxygenase-2 (COX-2). These studies have laid the groundwork for the development of celecoxib, highlighting the compound's significance in medicinal chemistry (Penning et al., 1997).

Biological Activities

Several studies have focused on the biological activities of derivatives of this compound, including their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. For instance, novel N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides were synthesized and showed promising biological activities without causing significant tissue damage, indicating their potential therapeutic value (Küçükgüzel et al., 2013).

Potential Therapeutic Applications

The compound and its derivatives have been evaluated for their potential therapeutic applications, particularly in treating conditions that require COX-2 inhibition. The synthesis, evaluation, and identification of these compounds as potent and selective COX-2 inhibitors highlight their significance in drug development processes aiming at treating conditions such as rheumatoid arthritis and osteoarthritis (Penning et al., 1997). Additionally, the exploration of these compounds for antimicrobial activities and their potential as anti-HCV agents further underscores their broad spectrum of possible therapeutic applications (El‐Emary et al., 2002; Küçükgüzel et al., 2013).